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Compound of Interest

Compound Name: ICA-105574

Cat. No.: B1674253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper disposal and safe handling of ICA-
105574 (Chemical Name: 3-Nitro-N-(4-phenoxyphenyl)benzamide; CAS No: 316146-57-3).

Adherence to these procedures is essential to ensure personnel safety and environmental

protection.

Hazard Identification and Safety Summary
ICA-105574 is a chemical compound that requires careful handling due to its potential health

and environmental hazards. The following table summarizes the key hazard information based

on the available Safety Data Sheet (SDS).[1]

Hazard Category GHS Pictogram Signal Word Hazard Statement

Skin Sensitization GHS07 Warning

H317: May cause an

allergic skin reaction.

[1]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[1]

Hazardous to the

Aquatic Environment
GHS09 Warning

H400: Very toxic to

aquatic life.[1]
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Personal Protective Equipment (PPE)
All personnel handling ICA-105574 must use appropriate personal protective equipment to

minimize exposure risk.

Protection Type Recommended Equipment

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber), a

lab coat, and ensure skin is not exposed.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

Hand Washing Wash hands thoroughly after handling.[1]

Disposal Protocol for ICA-105574
The following step-by-step protocol outlines the required procedures for the safe disposal of

ICA-105574. This protocol is designed to be a comprehensive guide from initial waste

generation to final disposal.

Waste Identification and Segregation
Waste Characterization: All waste containing ICA-105574, including pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as hazardous

waste.

Segregation: Do not mix ICA-105574 waste with other waste streams. It should be collected

in a dedicated, clearly labeled hazardous waste container.

Waste Collection and Storage
Container: Use a chemically resistant, leak-proof container with a secure lid. The container

must be in good condition and compatible with the waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1674253?utm_src=pdf-body
https://www.xixisys.com/substances/316146-57-3
https://www.benchchem.com/product/b1674253?utm_src=pdf-body
https://www.benchchem.com/product/b1674253?utm_src=pdf-body
https://www.benchchem.com/product/b1674253?utm_src=pdf-body
https://www.benchchem.com/product/b1674253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "ICA-105574" or "3-Nitro-N-(4-phenoxyphenyl)benzamide," and the

associated hazard symbols (irritant, environmental hazard).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area. The storage area should be away from incompatible

materials.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation in the area.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water. All cleaning materials must be disposed of as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and the institutional Environmental

Health and Safety (EHS) department.

Final Disposal Procedure
Regulatory Compliance: The disposal of ICA-105574 must be conducted in strict accordance

with all applicable local, state, and federal environmental regulations.

Licensed Waste Disposal Service: Arrange for the collection and disposal of the hazardous

waste through a licensed and reputable chemical waste disposal company.

Documentation: Maintain a detailed record of the waste disposal, including the date, quantity

of waste, and the disposal company used.
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Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ICA-105574,

from initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of ICA-105574.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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